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Compound of Interest

Compound Name: 4,6-Dimethylheptan-2-one

Cat. No.: B098354

A-Technical-Guide-to-4-6-Dimethylheptan-2-one
An In-depth Technical Guide for Researchers and

Drug Development Professionals
Abstract

This document provides a comprehensive technical overview of 4,6-dimethylheptan-2-one, a
branched aliphatic ketone with applications in organic synthesis and as a flavoring and
fragrance agent.[1] This guide consolidates critical data including its chemical identifiers,
physicochemical properties, synthesis protocols, spectroscopic information, and safety
guidelines, tailored for researchers, scientists, and professionals in drug development.

Chemical Identity and Descriptors

4,6-Dimethylheptan-2-one is systematically named based on its seven-carbon heptane
backbone, with a ketone functional group at the second carbon and methyl groups at the fourth
and sixth positions.[2]
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Identifier

Value

CAS Number

19549-80-5[2][3][4]

Molecular Formula

CoH180[1][2][3][4]

IUPAC Name 4,6-dimethylheptan-2-one[1]
4,6-Dimethyl-2-heptanone, 2-Heptanone, 4,6-
Synonyms )
dimethyl-[2][3][4]
InChl Key YXFDTUKUWNQPFV-UHFFFAOYSA-N[1][2][5]

Canonical SMILES

CC(C)CC(C)CC(=0)C[1]

Physicochemical Properties

The compound is a clear to slightly yellow liquid.[6][7] Its key physical and chemical properties

are summarized below for easy reference.

Property Value Reference
Molecular Weight 142.24 g/mol [11[2][8]
Density 0.812 g/cm? [1][41[6]
Boiling Point 170.3 °C at 760 mmHg [41[6]
Melting Point -46 °C [6]

Flash Point 44.7 °C [41[6]
Refractive Index 1.413 [41[6]

Vapor Pressure

1.48 mmHg at 25°C

[4]16]

Water Solubility

0.05 g/100 mL

[7]

LogP

2.76

[3]

Synthesis and Experimental Protocols

© 2025 BenchChem. All rights reserved.

2/11

Tech Support


https://www.benchchem.com/product/b098354
https://sielc.com/46-dimethyl-2-heptanone
https://www.chemnet.com/cas/en/19549-80-5/4,6-dimethylheptan-2-one.html
https://www.bocsci.com/4-6-dimethyl-2-heptanone-cas-19549-80-5-item-55988.html
https://www.benchchem.com/product/b098354
https://sielc.com/46-dimethyl-2-heptanone
https://www.chemnet.com/cas/en/19549-80-5/4,6-dimethylheptan-2-one.html
https://www.bocsci.com/4-6-dimethyl-2-heptanone-cas-19549-80-5-item-55988.html
https://www.benchchem.com/product/b098354
https://sielc.com/46-dimethyl-2-heptanone
https://www.chemnet.com/cas/en/19549-80-5/4,6-dimethylheptan-2-one.html
https://www.bocsci.com/4-6-dimethyl-2-heptanone-cas-19549-80-5-item-55988.html
https://www.benchchem.com/product/b098354
https://webbook.nist.gov/cgi/inchi?ID=C19549805&Mask=80
https://www.bocsci.com/4-6-dimethyl-2-heptanone-cas-19549-80-5-item-55988.html
https://m.molbase.com/moldata/155291.html
https://wap.guidechem.com/encyclopedia/4-6-dimethyl-2-heptanone-dic131299.html
https://www.bocsci.com/4-6-dimethyl-2-heptanone-cas-19549-80-5-item-55988.html
https://www.benchchem.com/product/b098354
https://pubchem.ncbi.nlm.nih.gov/compound/4R_-4_6-Dimethyl-2-heptanone
https://www.bocsci.com/4-6-dimethyl-2-heptanone-cas-19549-80-5-item-55988.html
https://www.chemnet.com/cas/en/19549-80-5/4,6-dimethylheptan-2-one.html
https://m.molbase.com/moldata/155291.html
https://www.chemnet.com/cas/en/19549-80-5/4,6-dimethylheptan-2-one.html
https://m.molbase.com/moldata/155291.html
https://m.molbase.com/moldata/155291.html
https://www.chemnet.com/cas/en/19549-80-5/4,6-dimethylheptan-2-one.html
https://m.molbase.com/moldata/155291.html
https://www.chemnet.com/cas/en/19549-80-5/4,6-dimethylheptan-2-one.html
https://m.molbase.com/moldata/155291.html
https://www.chemnet.com/cas/en/19549-80-5/4,6-dimethylheptan-2-one.html
https://m.molbase.com/moldata/155291.html
https://wap.guidechem.com/encyclopedia/4-6-dimethyl-2-heptanone-dic131299.html
https://sielc.com/46-dimethyl-2-heptanone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098354?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The synthesis of 4,6-dimethylheptan-2-one can be achieved through various laboratory and

industrial methods. Key approaches include the oxidation of the corresponding alcohol and

alkylation of ketone enolates.

3.1. Laboratory-Scale Synthesis: Oxidation of 4,6-dimethylheptan-2-
ol

A direct route to 4,6-dimethylheptan-2-one involves the oxidation of its corresponding

secondary alcohol, 4,6-dimethylheptan-2-ol.[2]

Experimental Protocol (Jones Oxidation):

Dissolve 4,6-dimethylheptan-2-ol in acetone in a flask equipped with a stirrer and cooled in
an ice bath.

Prepare the Jones reagent by dissolving chromium trioxide (CrOs) in aqueous sulfuric acid.

Slowly add the Jones reagent dropwise to the acetone solution of the alcohol, maintaining
the temperature below 20°C.

After the addition is complete, allow the mixture to stir at room temperature until the reaction
is complete (monitored by TLC or GC). The persistence of the orange-brown color of Cr(VI)
indicates the completion of the reaction.

Quench the reaction by adding isopropanol until the solution turns green.

Neutralize the excess acid with a saturated sodium bicarbonate solution.

Extract the product with an organic solvent (e.g., diethyl ether or ethyl acetate).

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure.

Purify the crude product by vacuum distillation or column chromatography to yield pure 4,6-
dimethylheptan-2-one.
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Workflow: Oxidation of 4,6-dimethylheptan-2-ol
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Caption: General workflow for the Jones oxidation of 4,6-dimethylheptan-2-ol.
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3.2. Industrial Production: Catalytic Hydrogenation

For large-scale production, the catalytic hydrogenation of an unsaturated precursor like 4,6-
dimethylhept-3-en-2-one is the preferred method due to its high selectivity and yield.[2]

Experimental Protocol (Catalytic Hydrogenation):

o Charge a high-pressure reactor (autoclave) with the unsaturated ketone (4,6-dimethylhept-3-
en-2-one), a suitable solvent (e.g., ethanol or ethyl acetate), and a hydrogenation catalyst
(e.g., Palladium on carbon, Pd/C).

o Seal the reactor and purge it several times with an inert gas (e.g., nitrogen or argon) before
introducing hydrogen gas.

o Pressurize the reactor with hydrogen to the desired pressure and heat the mixture to the
target temperature.

« Stir the reaction mixture vigorously to ensure efficient contact between the reactants and the
catalyst.

¢ Monitor the reaction progress by observing the hydrogen uptake. The reaction is complete
when hydrogen consumption ceases.

o Cool the reactor to room temperature and carefully vent the excess hydrogen.
« Filter the reaction mixture to remove the catalyst.
* Remove the solvent under reduced pressure.

e The resulting crude product can be purified by vacuum distillation if necessary.
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Workflow: Catalytic Hydrogenation
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Caption: Industrial synthesis via catalytic hydrogenation of an unsaturated precursor.

Spectroscopic Analysis

Spectroscopic data is crucial for the structural confirmation of 4,6-dimethylheptan-2-one.
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« Infrared (IR) Spectroscopy: The IR spectrum is available in the NIST Chemistry WebBook,
which would show a characteristic strong absorption band for the C=0 (carbonyl) stretch,

typically around 1715 cm~1,[5]

e Mass Spectrometry (MS): Electron ionization mass spectrometry data is also available,
which is useful for determining the molecular weight and fragmentation pattern to confirm the
structure.[5][9]

o Gas Chromatography (GC): GC is a standard technique for assessing the purity of 4,6-
dimethylheptan-2-one and for its separation in complex mixtures.[2][5][9] Retention indices
on various columns have been reported.[6]

Safety and Handling

Understanding the hazards and necessary precautions is essential when working with this
chemical.
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Safety Information Details Reference
GHS Pictograms (Flame), (Exclamation Mark)
Signal Word Warning [10]

H226: Flammable liquid and
vapor.H315: Causes skin

Hazard Statements irritation.H319: Causes serious  [11]
eye irritation.H335: May cause

respiratory irritation.

P210: Keep away from
heat/sparks/open flames/hot
surfaces. — No smoking.P261:
Avoid breathing vapors.P280:
Wear protective gloves/eye
] protection/face

Precautionary Statements ] [10][11][22]
protection.P305+P351+P338:
IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

Inhalation: Move person into
fresh air. Consult a
physician.Skin Contact: Wash
off with soap and plenty of
water. Consult a physician.Eye
First Aid Contact: Rinse thoroughly with  [11][13]
plenty of water for at least 15
minutes and consult a
physician.Ingestion: Rinse
mouth with water. Consult a

physician.

Use water spray, alcohol-
Fire Fighting resistant foam, dry chemical,
or carbon dioxide.[11][13]

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC149440010&countryCode=US&language=en
https://gustavus.edu/academics/departments/chemistry/documents/documents/26-Dimethyl-4-heptanone.pdf
https://www.fishersci.com/store/msds?partNumber=AC149440010&countryCode=US&language=en
https://gustavus.edu/academics/departments/chemistry/documents/documents/26-Dimethyl-4-heptanone.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-26dimethyl4heptanone-sum-of-26dimethyl4heptanone--46dimethyl2heptanone-CASNO-108-83-03404-EN.aspx
https://gustavus.edu/academics/departments/chemistry/documents/documents/26-Dimethyl-4-heptanone.pdf
https://www.guidechem.com/msds/19549-80-5.html
https://gustavus.edu/academics/departments/chemistry/documents/documents/26-Dimethyl-4-heptanone.pdf
https://www.guidechem.com/msds/19549-80-5.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098354?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Keep container tightly closed
in a dry and well-ventilated
] place.[11] Ground/bond
Handling & Storage ) o
container and receiving
equipment. Use explosion-

proof equipment.[10][12]

Applications and Biological Relevance

4,6-Dimethylheptan-2-one has several industrial and research applications:

e Fragrance and Flavoring: Its branched ketone structure lends it to use as a component in
fragrances and flavorings.[1]

o Organic Synthesis: It serves as an intermediate or building block in the synthesis of other
organic compounds.[1]

e Solvents and Dispersants: It finds application as a solvent and is used in wetting agents and
dispersants.

e Pharmacological Potential: Preliminary studies suggest potential antibacterial and
antioxidant activities, though the specific biological targets are still under investigation.[1] The
compound can be found in some natural sources like apples and currants.[1]

e Analytical Standard: Its unique spectroscopic signature makes it a useful standard for
identification in complex mixtures using techniques like GC-MS.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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